![molecular formula C17H14N4O B5882762 4,6-diphenyl-2-pyrimidinecarbohydrazide](/img/structure/B5882762.png)
4,6-diphenyl-2-pyrimidinecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,6-diphenyl-2-pyrimidinecarbohydrazide, also known as DPH, is a chemical compound that has been widely studied for its potential therapeutic properties. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 4,6-diphenyl-2-pyrimidinecarbohydrazide is not yet fully understood, but it is believed to involve the inhibition of several different cellular pathways. One possible mechanism involves the inhibition of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. This compound has also been found to inhibit the expression of several different oncogenes, including c-Myc and Bcl-2.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been found to exhibit several other biochemical and physiological effects. It has been shown to have anti-inflammatory properties, as well as antioxidant activity. This compound has also been found to inhibit the activity of several different enzymes, including acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
4,6-diphenyl-2-pyrimidinecarbohydrazide has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, it also has some limitations, including its relatively low stability and potential for degradation under certain conditions.
Future Directions
There are several potential future directions for research on 4,6-diphenyl-2-pyrimidinecarbohydrazide. One area of interest is the development of new synthetic methods for producing this compound, which could improve yields and reduce costs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, this compound could be investigated for its potential use in combination with other anti-cancer drugs, which could enhance its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of 4,6-diphenyl-2-pyrimidinecarbohydrazide can be achieved through several methods, including the reaction of 2-aminopyrimidine with phenylhydrazine, or the condensation of 2,4-diaminopyrimidine with benzophenone hydrazone. These methods have been well-established in the literature and have been used to produce this compound in high yields.
Scientific Research Applications
4,6-diphenyl-2-pyrimidinecarbohydrazide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit anti-tumor activity in several different cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
properties
IUPAC Name |
4,6-diphenylpyrimidine-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O/c18-21-17(22)16-19-14(12-7-3-1-4-8-12)11-15(20-16)13-9-5-2-6-10-13/h1-11H,18H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQLVMRVQMYSEQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=N2)C(=O)NN)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198206 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.